Cas no 57121-50-3 (2,5-Dihydro-2,5-dimethyl-4H-pyrazolo[3,4-d]pyrimidin-4-one)

2,5-Dihydro-2,5-dimethyl-4H-pyrazolo[3,4-d]pyrimidin-4-one structure
57121-50-3 structure
Product Name:2,5-Dihydro-2,5-dimethyl-4H-pyrazolo[3,4-d]pyrimidin-4-one
CAS No:57121-50-3
MF:C7H8N4O
MW:164.164620399475
CID:2832716
PubChem ID:10214412
Update Time:2025-04-21

2,5-Dihydro-2,5-dimethyl-4H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dihydro-2,5-dimethyl-4H-pyrazolo[3,4-d]pyrimidin-4-one
    • 2,5-Dimethyl-2H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
    • DTXSID80436767
    • SCHEMBL14930043
    • 2,5-Dihydro-2,5-dimethyl-4H-pyrazolo(3,4-d)pyrimidin-4-one
    • 57121-50-3
    • Inchi: 1S/C7H8N4O/c1-10-4-8-6-5(7(10)12)3-11(2)9-6/h3-4H,1-2H3
    • InChI Key: NFJBWPALCHLDFB-UHFFFAOYSA-N
    • SMILES: O=C1C2=CN(C)N=C2N=CN1C

Computed Properties

  • Exact Mass: 164.06981089Da
  • Monoisotopic Mass: 164.06981089Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 50.5Ų
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